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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of radium nitrate
(Ra(NOs)2) in the preparation and application of calibration standards for a variety of radiation
detectors. The long half-life of its primary isotope, Radium-226 (22°Ra), at approximately 1,600
years, and its complex decay chain make it a versatile and stable reference source for alpha,
beta, and gamma spectroscopy. Proper handling and accurate preparation of these standards
are paramount for ensuring the quality and reliability of radiation measurement data.

Principle of Operation

Radium-226 decays through a series of short-lived daughter products, each emitting
characteristic alpha, beta, and gamma radiation at various energies. This cascade of decay
products, when in secular equilibrium with the 22°Ra parent, provides a wide range of well-
defined energy peaks that can be used for both energy and efficiency calibration of radiation
detectors. The process of reaching this equilibrium, where the decay rate of the daughter
nuclides equals that of the parent, typically requires sealing the radium source for about 30
days to contain the gaseous radon-222 (222Rn) and its progeny.
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Data Presentation
Radium-226 Decay Chain and Emissions

The following table summarizes the primary decay products of 2°Ra and their most prominent

emissions used for detector calibration.

Nuclide Half-life Prir-naljy Energy (keV) Emissic.>|-1
Emission(s) Probability (%)

26Ra 1600 years Alpha (a) 4784 94.45

Gamma (y) 186.2 3.59

222Rn 3.82 days Alpha (a) 5489 ~100

214pp 26.8 minutes Beta () 1024 (max) 48.0

Gamma (y) 295.2 18.42

Gamma (y) 351.9 35.60

24| 19.9 minutes Beta () 3272 (max) 42.0

Gamma (y) 609.3 45.49

Gamma (y) 1120.3 14.91

Gamma (y) 1764.5 15.30

210pp 22.3 years Beta () 63.5 (max) 84.0

Gamma (y) 46.5 4.25

*Note: This table presents a selection of the most commonly used emissions
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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